3-Bromo-2,5-difluorobenzoic acid

• IUPAC Name: 3-bromo-2,5-difluorobenzoic acid
• InChI: InChI=1S/C7H3BrF2O2/c8-5-2-3(9)1-4(6(5)10)7(11)12/h1-2H,(H,11,12)
• InChI Key: SRZCLFLALXTCLA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)O)F)Br)F
• Molecular Formula: C7H3BrF2O2
• Molecular Weight: 237.00 g/mol
• CAS No.: 1520538-81-1

Description

3-Bromo-2,5-difluorobenzoic acid is a chemical compound with the CAS Number: 1520538-81-1. It has a molecular weight of 237 and its linear formula is C7H3BrF2O2.

Synthesis Analysis

The synthesis of this compound involves the preparation of a solution, addition of n-butyllithium, quenching, phase separation, extraction, drying, filtration, and concentration.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C7H3BrF2O2. The average mass of the molecule is 236.998 Da and the monoisotopic mass is 235.928436 Da.

Physical and Chemical Properties Analysis

This compound is a solid or liquid at room temperature. It should be stored in a sealed container in a dry environment at 2-8°C.

Scientific Research Applications

Organic Synthesis and Material Science

3-Bromo-2,5-difluorobenzoic acid is a valuable synthetic intermediate in the development of pharmaceuticals and materials. Its derivatives play a crucial role in creating complex organic molecules and polymers with enhanced properties. For instance, the synthesis and structural characterization of bromo-dihydroxybenzoic acid derivatives underscore their significance in preparing medicaments, highlighting the broad utility of bromo-difluorobenzoic acids in synthesizing biologically active compounds (Xu Dong-fang, 2000).

Environmental Studies

In environmental science, difluorobenzoates, including this compound analogs, have been identified as nonreactive tracers in soil and groundwater studies. Their stability and non-reactivity make them ideal for tracking water movement and contamination pathways, offering insights into hydrological processes and contaminant dispersion (R. Bowman & Joseph F. Gibbens, 1992).

Analytical Chemistry

Analytical applications of this compound derivatives involve their use as standards or reagents in chemical analyses, particularly in developing methodologies for detecting and quantifying pollutants and other compounds in environmental samples. The study of brominated products in irradiated titanium dioxide suspensions containing bromide and dissolved organic carbon exemplifies the analytical utility of brominated benzoic acids in understanding the formation of disinfection byproducts and their environmental impacts (Luis A. Tercero Espinoza & F. Frimmel, 2008).

Safety and Hazards

3-Bromo-2,5-difluorobenzoic acid is classified as a hazardous substance. It may cause respiratory irritation, skin irritation, and serious eye irritation. Safety precautions include avoiding breathing dust, avoiding contact with skin and eyes, and wearing protective clothing, gloves, safety glasses, and a dust respirator.

Mechanism of Action

Target of Action

It is known that similar compounds are often used in suzuki–miyaura cross-coupling reactions , which suggests that its targets could be related to this process.

Mode of Action

In the context of suzuki–miyaura cross-coupling reactions, the compound may interact with its targets through a process involving oxidative addition and transmetalation .

Biochemical Pathways

Given its potential use in suzuki–miyaura cross-coupling reactions , it may be involved in pathways related to carbon-carbon bond formation.

Pharmacokinetics

The compound’s lipophilicity, water solubility, and other physicochemical properties can influence its bioavailability .

Result of Action

Its potential use in suzuki–miyaura cross-coupling reactions suggests that it may facilitate the formation of carbon-carbon bonds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 3-Bromo-2,5-difluorobenzoic acid . For instance, the compound’s stability may be affected by storage temperature . Additionally, the compound’s action and efficacy may be influenced by the presence of other reactants and catalysts, particularly in the context of Suzuki–Miyaura cross-coupling reactions .